Cas no 2228395-03-5 (1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 2228395-03-5
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6493976
• PubChem ID: 165797402
• Update Time: 2025-05-20

1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one
• 2228395-03-5
• EN300-1951076

• Inchi： 1S/C9H7BrF2O2/c1-14-6-4-2-3-5(7(6)10)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： PKKIZZONTMXYAR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(F)F)=O)OC

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2228395-03-5)

1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2228395-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of difluoroacetophenone derivatives, which are known for their unique chemical properties and broad applicability. With the increasing demand for novel chemical entities in drug discovery, compounds like 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one are being extensively studied for their potential in developing new therapeutic agents.

The molecular structure of 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one features a bromine substituent at the 2-position and a methoxy group at the 3-position of the phenyl ring, coupled with a difluoroethyl ketone moiety. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the synthesis of heterocyclic compounds and fluorinated pharmaceuticals.

One of the key reasons for the growing interest in 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one is its potential application in medicinal chemistry. Fluorinated compounds are increasingly prevalent in drug development due to their ability to enhance metabolic stability and bioavailability. The presence of fluorine atoms in this compound could lead to improved pharmacokinetic properties, making it a candidate for further investigation in the design of central nervous system (CNS) drugs or anti-inflammatory agents.

In addition to its pharmaceutical applications, 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one is also explored in agrochemical research. The incorporation of fluorine and bromine atoms in agrochemicals can lead to compounds with enhanced pesticidal or herbicidal activity. This has prompted researchers to evaluate its derivatives for potential use in crop protection, addressing the global need for more efficient and environmentally friendly agricultural solutions.

The synthesis of 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one typically involves multi-step organic reactions, including halogenation and Friedel-Crafts acylation. These processes require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes, minimizing the use of hazardous reagents and reducing environmental impact.

From a commercial perspective, the demand for 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one is expected to rise, driven by its versatility in research and development. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its CAS number 2228395-03-5 serves as a unique identifier, facilitating procurement and regulatory compliance.

Safety and handling of 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one are critical considerations for researchers. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe storage and handling.

In conclusion, 1-(2-bromo-3-methoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 2228395-03-5) represents a promising compound with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and potential for further functionalization make it a valuable asset in the quest for innovative chemical solutions. As scientific interest in fluorinated compounds continues to grow, this compound is poised to play a pivotal role in advancing research and development across multiple industries.